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Compound of Interest

Compound Name: Dimethyl tetrasulfide

Cat. No.: B1221922

A Note on Dimethyl Tetrasulfide (DMTS): Extensive review of current scientific literature
indicates that dimethyl tetrasulfide (DMTS) is not registered or widely used as a soil fumigant
in agricultural practices. Its role in agriculture is primarily noted as a naturally occurring volatile
compound from certain plants and microorganisms, with some studies indicating potential
antifungal properties. The following application notes and protocols will therefore focus on the
closely related and commercially significant soil fumigant, dimethyl disulfide (DMDS), which is
likely the intended subject of interest for agricultural applications.

Dimethyl Disulfide (DMDS): Application Notes

1. Introduction

Dimethyl disulfide (DMDS) is a naturally occurring organosulfur compound that has emerged as
a significant pre-plant soil fumigant and a viable alternative to methyl bromide.[1][2] It is
effective against a broad spectrum of soilborne pests, including nematodes, fungi, and some
weed species.[1][3] DMDS is considered to have a more favorable environmental profile than
some traditional fumigants, with no ozone depletion potential.[4]

2. Mechanism of Action

The primary mode of action for DMDS is the disruption of mitochondrial respiration in target
organisms. It is believed to inhibit the enzyme cytochrome oxidase, which is a critical
component of the electron transport chain.[5] This disruption leads to a failure in cellular energy
production, ultimately causing the death of the pest.
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3. Spectrum of Activity
DMDS has demonstrated efficacy against a wide range of agricultural pests:

o Nematodes: Highly effective against various plant-parasitic nematodes, including root-knot
nematodes (Meloidogyne spp.), cyst nematodes (Globodera spp.), and lesion nematodes
(Pratylenchus spp.).[5]

e Fungi: Shows fungicidal activity against several soilborne pathogens such as Fusarium spp.,
Verticillium spp., Phytophthora spp., Pythium spp., and Rhizoctonia spp.[5]

o Weeds: Effective in controlling certain weed species, particularly yellow nutsedge (Cyperus
esculentus), purple nutsedge (Cyperus rotundus), and crabgrass (Digitaria sanguinalis).[3]

4. Effects on Soil Microbiome

Like other broad-spectrum fumigants, DMDS can temporarily reduce the populations of non-
target soil microorganisms. However, studies have shown that soil microbial communities can
recover over time following fumigation.[6] Some research suggests that at lower application
rates, DMDS may even increase the population densities of saprophytic nematodes, which can
be beneficial for soil health.[5]

5. Application and Safety Considerations

DMDS is a volatile liquid that is typically injected into the soil before planting. To enhance its
efficacy and reduce emissions, applications are often made in conjunction with virtually
impermeable film (VIF) or totally impermeable film (TIF) mulches.[3] Due to its strong sulfurous
odor and potential for irritation, proper personal protective equipment (PPE) is essential during
handling and application.[2] A sufficient plant-back interval is required to allow for the
dissipation of the fumigant from the soil to prevent phytotoxicity to the crop.

Data Presentation

Table 1: Efficacy of DMDS Against Root-Knot Nematode (Meloidogyne incognita)
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Application Method DMDS LC50 1,3-D LC50 Reference

Direct Fumigation

, 0.086 mg/L 0.070 mg/L [4]

(dessicator)
Direct Contact (small

29.865 mg/L 18.851 mg/L [4]
tube)
Soil Fumigation 6.438 mg/L 3.061 mg/L [4]
Immersion (J2

19.28 mg/L - [718]

juveniles)

Table 2: Field Trial Efficacy of DMDS on Tomato

o Efficacy against
Application Rate Impact on Crop
Root-Knot . Reference
(g/m?) Yield
Nematode

No significant
10-100 80% - 94% difference at 10-80 [419]
g/m2

Table 3: Synergistic Effects of DMDS with Other Compounds against M. incognita

Treatment Corrected Mortality Reference

DMDS (2.5 mg/L) + CuSOa

97.09% [7][8]
(46.58 mg/L)

DMDS (2.5 mg/L) + NHsHCOs

(80.25 mg/L) 94.00% L71EE]

Experimental Protocols

1. Laboratory Bioassay for Nematicidal Activity (Direct Contact Method)
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e Objective: To determine the lethal concentration (LC50) of DMDS against second-stage
juveniles (J2) of Meloidogyne incognita.

o Materials:
o DMDS technical concentrate (98%)

Sterile water

[¢]

o

24-well cell culture plates

[e]

M. incognita J2 suspension

o

Microscope
e Procedure:

o Prepare a series of DMDS dilutions in sterile water to achieve the desired final
concentrations.

o Pipette 1 mL of each DMDS dilution into the wells of a 24-well plate.
o Add approximately 100 J2 nematodes to each well.

o Include a control group with sterile water only.

o Incubate the plates at 25°C for 24 hours.

o After incubation, count the number of dead and live nematodes in each well under a
microscope. Nematodes are considered dead if they are immobile and do not respond to
probing.

o Calculate the mortality rate for each concentration and use probit analysis to determine
the LC50 value.[4]

2. Field Trial Protocol for Soil Fumigation Efficacy
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» Objective: To evaluate the efficacy of DMDS for controlling soilborne pathogens and
nematodes under field conditions.

o Materials:

o DMDS fumigant formulation

[¢]

Soil injection equipment

[¢]

Virtually Impermeable Film (VIF) or Totally Impermeable Film (TIF)

[e]

Soil sampling tools

o

Equipment for pathogen and nematode extraction and enumeration
e Procedure:
o Site Preparation: Prepare the field to a fine tilth suitable for fumigation and planting.

o Pre-fumigation Sampling: Collect soil samples from the experimental plots to determine
the initial population densities of target pathogens and nematodes.

o Fumigant Application:
» Divide the field into plots for different treatment rates and an untreated control.

» |nject DMDS at the desired rates (e.g., 10-100 g/m2) into the soil at a depth of 15-20 cm.
[°]

» Immediately after injection, cover the plots with VIF or TIF to retain the fumigant.
o Fumigation Period: Allow the fumigant to act for a period of 7-14 days.

o Aeration: Remove the plastic film and allow the soil to aerate for a specified period (e.qg.,
14 days) to ensure the fumigant has dissipated.

o Post-fumigation Sampling: Collect soil samples to assess the reduction in pathogen and
nematode populations.
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o Planting and Evaluation:
» Plant the desired crop (e.g., tomato).
» Throughout the growing season, monitor for disease symptoms and assess plant vigor.

» At the end of the season, evaluate crop yield and assess root galling index for
nematode damage.[4]
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Caption: Workflow for laboratory nematicidal bioassay.
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Caption: Proposed mechanism of action for DMDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1221922?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221922?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Overview of dimethyl disulfide (DMDS) soil treatment at global level, an innovative and
modern technology | International Society for Horticultural Science [ishs.org]

2. New Insights Into Dimethyl Disulfide as a Soil Fumigant: Efficiency, Safety, Market Trends,
and Global Demand Analysis [dimethyl-disulfide.net]

3. hort [journals.ashs.org]

4. Dimethyl disulfide (DMDS) as an effective soil fumigant against nematodes in China -
PMC [pmc.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

7. Synergistic Activity of Dimethyl Disulfide Mixtures with Two Chemical Compounds against
Meloidogyne incognita [ideas.repec.org]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Dimethyl
Polysulfides as Soil Fumigants in Agriculture]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1221922#use-of-dimethyl-tetrasulfide-as-a-soil-
fumigant-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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